N-propoxyphthalimide
Cat. No. B3060549
M. Wt: 205.21 g/mol
InChI Key: WEXGSEQUJOCZRR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06310095B1
Procedure details
The desired product was prepared using the method described in Example 1176A starting with N-hydoxyphthalimide and 1-propanol. m/e (DCI) 223 (MH+NH3+)
Name
Identifiers
|
REACTION_CXSMILES
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[OH:1][N:2]1[C:6](=[O:7])[C:5]2=[CH:8][CH:9]=[CH:10][CH:11]=[C:4]2[C:3]1=[O:12].[CH2:13](O)[CH2:14][CH3:15]>>[CH2:13]([O:1][N:2]1[C:3](=[O:12])[C:4]2=[CH:11][CH:10]=[CH:9][CH:8]=[C:5]2[C:6]1=[O:7])[CH2:14][CH3:15]
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Inputs
Step One
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ON1C(C=2C(C1=O)=CC=CC2)=O
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Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
C(CC)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
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|
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Type
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product
|
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Smiles
|
C(CC)ON1C(C=2C(C1=O)=CC=CC2)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
